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Compound of Interest

Compound Name: SL-164

Cat. No.: B1619551

Essential Safety and Handling Guide for SL-164

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling SL-
164 (also known as dicloqualone or DCQ). It includes crucial operational procedures and
disposal plans to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment and Safety
Precautions

SL-164, a quinazolinone and an analog of methaqualone, is a compound with sedative-
hypnotic properties intended for research and forensic applications.[1] It is imperative to handle
this substance with care, adhering to the following safety protocols. The following table
summarizes the required personal protective equipment (PPE) and safety measures.
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Precaution Category

Specific Requirement

Details

Eye/Face Protection

Safety glasses or goggles

Must be worn at all times when
handling SL-164 to protect
against splashes or airborne

particles.

Skin Protection

Chemical-resistant gloves

Neoprene or nitrile gloves are
recommended. Inspect gloves
for integrity before use and

change them frequently.

Lab coat

A full-length lab coat should be
worn to protect skin and

personal clothing.

Respiratory Protection

Use in a well-ventilated area

Work should be conducted in a
chemical fume hood to

minimize inhalation exposure.

Respirator (if needed)

If ventilation is inadequate or
for spill cleanup, a NIOSH-
approved respirator with an
organic vapor cartridge is

recommended.

Hand Hygiene

Wash hands thoroughly

Wash hands with soap and
water after handling SL-164,
before breaks, and at the end

of the workday.

Operational Plan: Handling and Storage

Handling:

e Avoid Contact: Prevent contact with eyes, skin, and clothing.

¢ Avoid Inhalation: Do not breathe dust or vapor. Handle in a chemical fume hood.
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e Grounding: Use non-sparking tools and ground all equipment when handling large quantities
to prevent static discharge.

Storage:

» Container: Keep the container tightly closed and properly labeled.
e Location: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

Dispose of SL-164 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. It is recommended to use a licensed professional
waste disposal service to dispose of this material. Do not allow this chemical to enter the
environment.

Experimental Protocol: Characterization of SL-164
by GC-MS

The following is a representative protocol for the characterization of an SL-164 sample using
Gas Chromatography-Mass Spectrometry (GC-MS), a key experiment for identity confirmation.

Objective: To confirm the identity and purity of an SL-164 sample.
Materials:

e SL-164 sample

Methanol (HPLC grade)

GC-MS instrument with a suitable capillary column (e.g., HP-5ms)

Microsyringe

Vials with caps
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Procedure:
e Sample Preparation:
1. Accurately weigh approximately 1 mg of the SL-164 standard or sample.

2. Dissolve the weighed portion in 1 mL of methanol in a clean vial to prepare a 1 mg/mL
stock solution.

3. Perform serial dilutions as necessary to achieve a final concentration suitable for GC-MS
analysis (e.g., 10 pg/mL).

e Instrument Setup:
1. Set the GC oven temperature program (example):
» [nitial temperature: 150°C, hold for 1 minute.
» Ramp: 20°C/minute to 300°C.
» Hold at 300°C for 5 minutes.
2. Set the injector temperature to 280°C.
3. Set the carrier gas (Helium) flow rate to 1 mL/minute.
4. Set the MS transfer line temperature to 280°C and the ion source temperature to 230°C.
5. Operate the MS in electron ionization (EI) mode at 70 eV.
6. Set the scan range from m/z 40 to 500.
e Analysis:
1. Inject 1 pL of the prepared sample solution into the GC-MS.
2. Acquire the data.

o Data Interpretation:
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1. Compare the retention time of the major peak in the sample chromatogram to that of a
certified SL-164 reference standard.

2. Compare the mass spectrum of the major peak with the known mass spectrum of SL-164.
The expected molecular ion [M]+ is at m/z 318.

Signaling Pathway: Proposed Mechanism of Action

SL-164 is an analog of methaqualone, and like other quinazolinones, it is believed to act as a
positive allosteric modulator of the GABA-A receptor.[2][3] This receptor is the primary inhibitory
neurotransmitter receptor in the central nervous system. The binding of SL-164 to a site on the
GABA-A receptor, distinct from the GABA binding site, is thought to enhance the effect of
GABA, leading to increased chloride ion influx and hyperpolarization of the neuron. This
neuronal inhibition results in the sedative and hypnotic effects of the compound.
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Caption: Proposed mechanism of SL-164 as a positive allosteric modulator of the GABA-A
receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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